3-(5-Ethyl-1,2,4-oxadiazol-3-yl)benzoic Acid
Overview
Description
3-(5-Ethyl-1,2,4-oxadiazol-3-yl)benzoic acid, commonly referred to as 3-EBOA, is a synthetic organic compound derived from the oxidation of benzene. It is a white crystalline solid with a melting point of 190–195 °C, and is soluble in water and ethanol. 3-EBOA has a variety of applications in chemical synthesis, as well as in scientific research and lab experiments.
Scientific Research Applications
-
Medicine and Agriculture
- Summary of Application : 1,3,4-oxadiazoles, including “3-(5-Ethyl-1,2,4-oxadiazol-3-yl)benzoic Acid”, have been used in medicine and agriculture . They have been found to exhibit antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties . In agriculture, they can act as plant protection agents due to their herbicidal, insecticidal, and fungicidal activity .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific use case. For example, in medicine, these compounds could be administered as part of a drug regimen. In agriculture, they could be applied to crops as part of a pest management strategy .
- Results or Outcomes : The results or outcomes would also depend on the specific use case. For example, in medicine, the desired outcome would be the alleviation of symptoms or the cure of a disease. In agriculture, the desired outcome would be the protection of crops from pests .
-
Antifungal Activity
- Summary of Application : Some derivatives of 1,3,4-oxadiazoles have been found to exhibit antifungal activities .
- Methods of Application : The in vitro antifungal activities of these compounds were evaluated against Colletotrichum orbiculare, Botrytis cinerea, and Rhizoctonia solani at the dosage of 50 μg/mL .
- Results or Outcomes : The specific results or outcomes of these studies were not provided in the source .
-
Anti-infective Agents
- Summary of Application : Diversely substituted 1,2,4-oxadiazoles have been synthesized as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities .
- Methods of Application : The specific methods of application would depend on the specific use case. For example, these compounds could be administered as part of a drug regimen to treat various infections .
- Results or Outcomes : The results or outcomes would also depend on the specific use case. For example, the desired outcome would be the alleviation of symptoms or the cure of an infection .
-
Antitubercular Activity
- Summary of Application : Some 1,2,4-oxadiazoles have shown potent activity against Mycobacterium tuberculosis .
- Methods of Application : The specific methods of application would depend on the specific use case. For example, these compounds could be administered as part of a drug regimen to treat tuberculosis .
- Results or Outcomes : The specific results or outcomes of these studies were not provided in the source .
properties
IUPAC Name |
3-(5-ethyl-1,2,4-oxadiazol-3-yl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3/c1-2-9-12-10(13-16-9)7-4-3-5-8(6-7)11(14)15/h3-6H,2H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUEUZEBBRRWMHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NO1)C2=CC(=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50639869 | |
Record name | 3-(5-Ethyl-1,2,4-oxadiazol-3-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50639869 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Ethyl-1,2,4-oxadiazol-3-yl)benzoic Acid | |
CAS RN |
859155-81-0 | |
Record name | 3-(5-Ethyl-1,2,4-oxadiazol-3-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50639869 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.